Methyl 5-(4-fluorobenzyl)-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate

• IUPAC Name: methyl 5-[(4-fluorophenyl)methyl]-4-oxo-6,7-dihydropyrazolo[1,5-a]pyrazine-2-carboxylate
• InChI: InChI=1S/C15H14FN3O3/c1-22-15(21)12-8-13-14(20)18(6-7-19(13)17-12)9-10-2-4-11(16)5-3-10/h2-5,8H,6-7,9H2,1H3
• InChI Key: YVFQWAXEZSQJBV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN2CCN(C(=O)C2=C1)CC3=CC=C(C=C3)F
• Molecular Formula: C15H14FN3O3
• Molecular Weight: 303.29 g/mol

Description

“Methyl 5-(4-fluorobenzyl)-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate” is a complex organic compound. It belongs to the class of compounds known as pyrazolopyrazines, which are nitrogen-containing heterocycles. These compounds are important in various applications such as pharmaceuticals, organic materials, and natural products.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Chemical Reactions Analysis

The chemical reactions involving pyrazolopyrazines are diverse. For example, pyrazolo[1,5-a]pyrazin-4(5H)-ones react regioselectively with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives. Their carbonylation catalyzed with Pd(dppf)Cl2 under pressure in MeOH solution yielded methyl 4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-7-carboxylates.

Scientific Research Applications

Bactericidal Activity

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Hydrolysis and Photolysis Kinetics

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Degradation Mechanism

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Future Directions

The future directions for the research on “Methyl 5-(4-fluorobenzyl)-4-oxo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate” and similar compounds could involve the development of new synthetic methods and the exploration of their biological activities. These compounds could be used as leads for the design and synthesis of new drugs to treat various diseases.

Mechanism of Action

Mode of Action

Based on its structural similarity to other pyrazolo[1,5-a]pyrazine derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by this compound. Pyrazolo[1,5-a]pyrazine derivatives have been associated with various biological activities, suggesting that they may influence multiple biochemical pathways .

Pharmacokinetics

Its molecular structure suggests that it may have good plasma stability